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Compound of Interest

Compound Name: L-765314

Cat. No.: B1674089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the preparation and oral

administration of the selective α1b-adrenergic receptor antagonist, L-765314, to mice for in

vivo studies. The following sections detail the necessary reagents, equipment, and step-by-step

procedures for both formulating the compound and performing oral gavage.

Compound Information and Formulation Vehicle
L-765314 is sparingly soluble in aqueous solutions, necessitating the use of a vehicle to

achieve a homogenous suspension suitable for oral administration. A commonly used and

effective vehicle for compounds with similar properties is a mixture of Dimethyl Sulfoxide

(DMSO), Polyethylene Glycol 300 (PEG300), Tween 80, and saline.

Table 1: Properties of L-765314

Property Value Source

Molecular Formula C₂₇H₃₄N₆O₅ [1][2]

Molecular Weight 522.6 g/mol [3]

Solubility Soluble in DMSO [1][4]

Table 2: Recommended Vehicle Composition for Oral Administration
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Component Percentage of Total Volume

DMSO 10%

PEG300 40%

Tween 80 5%

Saline (0.9% NaCl) 45%

This vehicle composition allows for the solubilization of L-765314 at a concentration of up to 2

mg/mL.[5]

Experimental Protocols
Preparation of L-765314 Formulation (2 mg/mL)
This protocol describes the preparation of a 1 mL stock solution of L-765314 at a concentration

of 2 mg/mL. Adjust volumes as needed for your experimental requirements.

Materials:

L-765314 powder

Dimethyl Sulfoxide (DMSO), high purity

Polyethylene Glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

Dissolve L-765314 in DMSO:

Weigh 2 mg of L-765314 powder and place it into a sterile microcentrifuge tube.

Add 100 µL of DMSO to the tube.

Vortex thoroughly until the L-765314 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Add PEG300:

To the DMSO-L-765314 solution, add 400 µL of PEG300.

Vortex the mixture until it is homogenous.

Add Tween 80:

Add 50 µL of Tween 80 to the mixture.

Vortex thoroughly to ensure complete mixing.

Add Saline:

Slowly add 450 µL of sterile saline to the vial while vortexing. The gradual addition is

crucial to prevent precipitation of the compound.

Continue to vortex until the final solution is clear and homogenous.

Final Formulation:

The final volume will be 1 mL with an L-765314 concentration of 2 mg/mL.

It is recommended to prepare the formulation fresh on the day of use to ensure stability.
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Step 1: Dissolve L-765314 in DMSO

Step 2: Add PEG300

Step 3: Add Tween 80

Step 4: Add Saline

Weigh 2 mg L-765314

Add 100 µL DMSO

Vortex/Sonicate until dissolved

Add 400 µL PEG300

Vortex until homogenous

Add 50 µL Tween 80

Vortex thoroughly

Slowly add 450 µL Saline while vortexing

Vortex until clear and homogenous

j

Final Formulation (2 mg/mL)

Click to download full resolution via product page

Caption: Workflow for L-765314 Formulation.
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Oral Administration to Mice via Gavage
Oral gavage is a standard method for delivering precise doses of substances directly into the

stomach of mice. It is critical that this procedure is performed by trained personnel to minimize

stress and potential injury to the animals.

Materials:

Prepared L-765314 formulation

Appropriately sized gavage needle (typically 18-20 gauge for adult mice)

1 mL syringe

Animal scale

Permanent marker

Procedure:

Animal Preparation and Dose Calculation:

Weigh the mouse to determine the correct dosing volume. The maximum recommended

volume for oral gavage in mice is 10 mL/kg of body weight.[2] For a 25g mouse, the

maximum volume would be 0.25 mL.

Calculate the required volume of the 2 mg/mL L-765314 formulation based on the desired

dose (mg/kg).

Determine Gavage Needle Length:

To prevent perforation of the esophagus or stomach, the gavage needle should be

measured externally from the tip of the mouse's nose to the last rib.[3]

Mark the needle with a permanent marker to indicate the maximum insertion depth.

Animal Restraint:
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Properly restrain the mouse by scruffing the loose skin over the neck and back. This

should immobilize the head and prevent the mouse from biting.[5]

The body of the mouse should be held securely, and the head and neck should be slightly

extended to create a straight path to the esophagus.

Gavage Needle Insertion:

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.

The needle should pass smoothly without resistance. If any resistance is felt, withdraw the

needle and reposition. Do not force the needle.

Administration of L-765314:

Once the needle is correctly positioned in the stomach (up to the pre-measured mark),

slowly depress the syringe plunger to administer the L-765314 formulation.

Post-Administration Monitoring:

Gently remove the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy.
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Weigh mouse and calculate dose

Measure and mark gavage needle length

Restrain mouse and extend neck

Gently insert gavage needle into esophagus

Advance needle to pre-marked depth

Administer L-765314 formulation slowly

Withdraw needle gently

Monitor mouse for adverse effects

Click to download full resolution via product page

Caption: Oral Gavage Procedure Workflow.

Safety and Handling
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L-765314 is for research use only and should be handled with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

All animal procedures should be performed in accordance with institutional and national

guidelines for the care and use of laboratory animals.

By following these detailed protocols, researchers can confidently prepare and administer L-
765314 to mice for oral in vivo studies, ensuring accurate dosing and animal welfare.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

